1-(4-Chloro-3-nitrobenzoyl)azepane
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Description
1-(4-Chloro-3-nitrobenzoyl)azepane is a synthetic organic compound featuring a seven-membered azepane ring substituted with a benzoyl group bearing chloro and nitro substituents at the 4- and 3-positions, respectively. The sulfonyl analog shares a similar aromatic substitution pattern but differs in the functional group (sulfonyl vs. benzoyl), which significantly impacts its physicochemical and biological properties.
Properties
CAS No. |
328258-55-5 |
|---|---|
Molecular Formula |
C13H15ClN2O3 |
Molecular Weight |
282.72g/mol |
IUPAC Name |
azepan-1-yl-(4-chloro-3-nitrophenyl)methanone |
InChI |
InChI=1S/C13H15ClN2O3/c14-11-6-5-10(9-12(11)16(18)19)13(17)15-7-3-1-2-4-8-15/h5-6,9H,1-4,7-8H2 |
InChI Key |
DFRRKLYXQKCLQI-UHFFFAOYSA-N |
SMILES |
C1CCCN(CC1)C(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Canonical SMILES |
C1CCCN(CC1)C(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The following table compares 1-(4-Chloro-3-nitrobenzenesulfonyl)azepane with other azepane derivatives and related compounds:
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Functional Groups | XlogP | Hydrogen Bond Acceptors |
|---|---|---|---|---|---|
| 1-(4-Chloro-3-nitrobenzenesulfonyl)azepane | C₁₂H₁₅ClN₂O₄S | 318.772 | Sulfonyl, chloro, nitro | 2.7 | 5 |
| AM-1220 | C₂₆H₂₈N₂O | 408.514 | Indole, naphthoyl, piperidine | 5.8* | 3 |
| AM-1241 | C₂₂H₂₀IN₃O₃ | 501.314 | Iodo, nitro, indole, piperidine | 4.2* | 5 |
| 1-((1-Methylazepan-3-yl)methyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone | C₂₆H₂₉N₃O | 423.535 | Indole, naphthoyl, methylazepane | 6.1* | 3 |
Note: XlogP values marked with * are estimated based on structural analogs. Data sourced from .
Key Observations :
- Functional Group Influence: The sulfonyl group in 1-(4-Chloro-3-nitrobenzenesulfonyl)azepane increases polarity compared to benzoyl or naphthoyl analogs, as reflected in its lower XlogP (2.7 vs. 4.2–6.1 for other compounds).
- Substituent Effects : The nitro and chloro groups on the aromatic ring enhance electron-withdrawing properties, which may influence reactivity in further synthetic modifications or binding interactions in biological systems .
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